Cas no 51991-93-6 (9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid)

• Product Name: 9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
• CAS No: 51991-93-6
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD09732823
• CID: 2108455
• PubChem ID: 16786081
• Update Time: 2025-04-21

9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
• HMS3445L21
• SY151243
• 51991-93-6
• MFCD09732823
• 9-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBOXYLICACID
• AKOS000140761
• CCG-139380
• Z316120900
• SCHEMBL1580228
• BCA99193
• EN300-125538
• CS-0308609
• DA-35366
• KIIPDQJOHVHFHP-UHFFFAOYSA-N
• 9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylic acid
• W10248
• 9-methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxylic acid
• 977-789-1

• MDL： MFCD09732823
• Inchi： 1S/C10H8N2O3/c1-6-3-2-4-12-8(6)11-5-7(9(12)13)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： KIIPDQJOHVHFHP-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C2C(C)=CC=CN21

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70Ų